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Compound of Interest

Compound Name: Dimethyl methylsuccinate

Cat. No.: B158938 Get Quote

Technical Support Center: Dimethyl Methylsuccinate
This guide provides essential information on the stability and appropriate storage conditions for

dimethyl methylsuccinate, addressing common questions and potential issues encountered

by researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for dimethyl methylsuccinate?

Dimethyl methylsuccinate should be stored in a tightly closed container in a cool, dry, and

well-ventilated area.[1][2][3] The recommended storage temperature is typically between 2-8°C

for optimal stability.[1] Some suppliers may also indicate storage at room temperature is

acceptable.[4][5][6] Always refer to the supplier-specific Safety Data Sheet (SDS) for the most

accurate recommendation.

Q2: Is dimethyl methylsuccinate stable at room temperature?

Yes, dimethyl methylsuccinate is considered stable under recommended storage conditions,

which can include room temperature.[4][5][6][7] However, for long-term storage, refrigeration

(2-8°C) is often advised to minimize any potential degradation.[1]

Q3: What materials and substances are incompatible with dimethyl methylsuccinate?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b158938?utm_src=pdf-interest
https://www.benchchem.com/product/b158938?utm_src=pdf-body
https://www.benchchem.com/product/b158938?utm_src=pdf-body
https://www.benchchem.com/product/b158938?utm_src=pdf-body
https://www.benchchem.com/product/b158938?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxdWJuYTc5MmwzdXV0Y2YwZ3cxNHFpYzRqNGNlIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9HNDY1XzEwNi02NS0wX0RpbWV0aHlsIHN1Y2NpbmF0ZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0c0NjVfMTA2LTY1LTBfRGltZXRoeWwlMjBzdWNjaW5hdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--c8e6a994b0c072ca14a24a0e879d47369d70e829/MetaSci_G465_106-65-0_Dimethyl%20succinate.pdf
https://www.fishersci.com/store/msds?partNumber=AC150731000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/85059.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxdWJuYTc5MmwzdXV0Y2YwZ3cxNHFpYzRqNGNlIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9HNDY1XzEwNi02NS0wX0RpbWV0aHlsIHN1Y2NpbmF0ZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0c0NjVfMTA2LTY1LTBfRGltZXRoeWwlMjBzdWNjaW5hdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--c8e6a994b0c072ca14a24a0e879d47369d70e829/MetaSci_G465_106-65-0_Dimethyl%20succinate.pdf
https://www.chemimpex.com/products/41337
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0436931.htm
https://www.cookechem.com/Detail/A3650912.htm
https://www.benchchem.com/product/b158938?utm_src=pdf-body
https://www.benchchem.com/product/b158938?utm_src=pdf-body
https://www.chemimpex.com/products/41337
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0436931.htm
https://www.cookechem.com/Detail/A3650912.htm
https://www.chemicalbook.com/msds/dimethyl-methylsuccinate.htm
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJxdWJuYTc5MmwzdXV0Y2YwZ3cxNHFpYzRqNGNlIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9HNDY1XzEwNi02NS0wX0RpbWV0aHlsIHN1Y2NpbmF0ZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0c0NjVfMTA2LTY1LTBfRGltZXRoeWwlMjBzdWNjaW5hdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--c8e6a994b0c072ca14a24a0e879d47369d70e829/MetaSci_G465_106-65-0_Dimethyl%20succinate.pdf
https://www.benchchem.com/product/b158938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To prevent hazardous reactions, avoid storing dimethyl methylsuccinate with strong acids,

bases, oxidizing agents, and reducing agents.[2][8] It is also crucial to keep it away from heat,

sparks, open flames, and other sources of ignition as it is a combustible liquid.[1][2][3][7]

Q4: What are the primary degradation pathways for dimethyl methylsuccinate?

The main degradation pathway of concern is hydrolysis. In the presence of acids or bases,

dimethyl methylsuccinate can hydrolyze to form methylsuccinic acid and methanol.[9]

Additionally, under fire conditions, it can decompose to produce carbon oxides.[7]

Q5: What are the physical characteristics of this compound that I should be aware of for

handling and storage?

Dimethyl methylsuccinate is a colorless liquid with a flash point of approximately 83-85°C,

classifying it as a combustible liquid.[1][2] It is soluble in water.[1][2][9] Being aware of its

combustible nature is critical for safe handling and storage.
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Issue/Observation Potential Cause Recommended Action

Change in sample appearance

(e.g., color, turbidity).
Contamination or degradation.

Do not use the sample.

Dispose of it according to local

regulations.[1][10] Review

storage conditions and

handling procedures to prevent

future issues.

Unexpected experimental

results or low purity.

Sample degradation due to

improper storage (e.g.,

exposure to moisture, heat, or

incompatible substances).

Verify the purity of a new or

properly stored lot of the

compound. Consider

performing a stability analysis

if degradation is suspected.

Pressure buildup in the

container.

Decomposition or reaction due

to contamination or exposure

to high temperatures.

Handle with extreme caution in

a well-ventilated area,

preferably in a fume hood.

Wear appropriate personal

protective equipment (PPE).[3]

Cool the container before

opening.

Data & Protocols
Summary of Physical and Storage Properties
The following table summarizes key quantitative data relevant to the storage and handling of

dimethyl methylsuccinate.
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Parameter Value Source(s)

Physical State Clear, colorless liquid [1][2][4]

Recommended Storage Temp. 2-8°C or Room Temperature [1][4][5][6]

Boiling Point ~196 °C [1][5][6]

Melting Point 18-19 °C [1][2]

Flash Point 83-85 °C (closed cup) [1][2]

Incompatible Materials
Acids, Bases, Reducing

Agents, Oxidizing Agents
[2][8]

General Protocol for Assessing Chemical Stability
While specific stability studies for dimethyl methylsuccinate were not detailed in the provided

search results, a general experimental workflow can be followed to assess its stability under

various conditions.

Objective: To determine the rate of degradation of dimethyl methylsuccinate under specific

stress conditions (e.g., temperature, pH).

Methodology:

Sample Preparation: Prepare solutions of dimethyl methylsuccinate at a known

concentration in relevant solvents or buffers.

Stress Conditions: Aliquot the samples and expose them to a matrix of controlled stress

conditions.

Temperature: Store samples at various temperatures (e.g., 4°C, 25°C, 40°C).

pH: Use buffered solutions to expose the sample to acidic, neutral, and basic conditions

(e.g., pH 3, pH 7, pH 9).

Time Points: Withdraw aliquots from each condition at predetermined time intervals (e.g., 0,

24, 48, 72 hours, and weekly thereafter).
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Analysis: Analyze the aliquots immediately using a suitable analytical method, such as High-

Performance Liquid Chromatography (HPLC) with UV detection, to quantify the remaining

dimethyl methylsuccinate and detect any degradation products.

Data Evaluation: Plot the concentration of dimethyl methylsuccinate versus time for each

condition. Calculate the degradation rate and determine the compound's half-life or shelf-life

under each condition.
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Caption: Logical steps for ensuring the stability of dimethyl methylsuccinate during storage.
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Caption: Simplified diagram of the hydrolysis pathway for dimethyl methylsuccinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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